Cas no 1852202-75-5 (3-(5-Chlorothiophen-3-yl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(5-Chlorothiophen-3-yl)-1,1-difluoropropan-2-amine
• CAS No: 1852202-75-5
• MF: C₇H₈ClF₂NS
• MW: 211.65992641449
• CID: 6349348
• PubChem ID: 127009893
• Update Time: 2025-11-01

3-(5-Chlorothiophen-3-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1928964
• 1852202-75-5
• 3-(5-chlorothiophen-3-yl)-1,1-difluoropropan-2-amine
• 3-(5-Chlorothiophen-3-yl)-1,1-difluoropropan-2-amine

• Inchi： 1S/C7H8ClF2NS/c8-6-2-4(3-12-6)1-5(11)7(9)10/h2-3,5,7H,1,11H2
• InChI Key： WCNUPKOWHYWUHA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)CC(C(F)F)N

Computed Properties

• Exact Mass: 211.0034045g/mol
• Monoisotopic Mass: 211.0034045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(5-Chlorothiophen-3-yl)-1,1-difluoropropan-2-amine

3-(5-Chlorothiophen-3-yl)-1,1-difluoropropan-2-amine (CAS No. 1852202-75-5)

The compound 3-(5-Chlorothiophen-3-yl)-1,1-difluoropropan-2-amine (CAS No. 1852202-75-5) is a highly specialized organic compound with a unique structure that combines a thiophene ring, a fluorinated propane chain, and an amine group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a thiophene ring substituted with a chlorine atom at the 5-position and a fluorinated propane chain attached to the 3-position of the thiophene ring. The amine group is located at the 2-position of the propane chain, making it a versatile platform for further functionalization and modification.

Recent studies have highlighted the importance of thiophene-based compounds in drug discovery and development. The thiophene ring is known for its aromatic stability and ability to participate in various non-covalent interactions, such as π–π stacking and hydrogen bonding. These properties make thiophene derivatives ideal candidates for targeting specific biological pathways or molecular receptors. In the case of 3-(5-Chlorothiophen-3-yl)-1,1-difluoropropan-2-amine, the presence of chlorine at the 5-position of the thiophene ring introduces additional electron-withdrawing effects, which can enhance the compound's ability to interact with biological systems.

The fluorinated propane chain in this compound adds another layer of complexity and functionality. Fluorine atoms are known for their high electronegativity and ability to influence the physical and chemical properties of molecules. In this case, the two fluorine atoms at the 1-position of the propane chain contribute to the compound's lipophilicity and stability. This makes 3-(5-Chlorothiophen-3-yl)-1,1-difluoropropan-2-amine particularly suitable for applications where both hydrophilic and lipophilic interactions are required.

The amine group at the 2-position of the propane chain is another key feature of this compound. Amines are versatile functional groups that can participate in hydrogen bonding, coordinate with metal ions, or act as nucleophiles in various chemical reactions. In this compound, the amine group provides a site for further chemical modification or interaction with biological targets. Recent research has explored the use of such amine-containing compounds in drug delivery systems, where they can serve as carriers or stabilizers for therapeutic agents.

One of the most promising areas of research involving 3-(5-Chlorothiophen-3-yl)-1,1-difluoropropan-2-amine is its potential application in pharmaceuticals. Scientists have investigated its ability to modulate various biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For example, studies have shown that this compound can inhibit certain enzymes associated with chronic inflammation without causing significant toxicity to healthy cells. This makes it a potential candidate for developing new anti-inflammatory drugs.

In addition to its pharmaceutical applications, 3-(5-Chlorothiophen-3-yl)-1,1-difluoropropan-2-amines has also been explored for its role in agrochemicals. Researchers have found that this compound exhibits moderate activity against certain plant pathogens without adversely affecting crop growth. This suggests that it could be used as a component in fungicides or pesticides designed to protect agricultural crops from diseases.

The synthesis of 3-(5-Chlorothiophen - yl)-1 , 1 - difluoro propan - 2 - amine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of intermediates such as chlorothiophenes or fluorinated alkanes before proceeding to coupling reactions that form the final product. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize this compound more efficiently while reducing environmental impact.

Another area of interest is understanding how thiophene-based compounds like this one interact with biological systems at molecular levels. Advanced techniques such as X-ray crystallography and molecular modeling have been employed to study their binding modes with target proteins or enzymes. These insights are crucial for optimizing their therapeutic potential while minimizing off-target effects.

In conclusion, CAS No . 1852202 -75 - 5 represents an exciting example of how modern organic chemistry continues to push boundaries by creating novel compounds with diverse applications across multiple industries . As research into its properties advances , it holds great promise for contributing solutions not only in medicine but also in agriculture , materials science , and beyond .